Cas no 179055-58-4 (N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine)

• Product Name: N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine
• CAS No: 179055-58-4
• MF: C₁₈H₂₅N₃
• MW: 283.411204099655
• CID: 6793749
• PubChem ID: 10636742
• Update Time: 2025-06-08

N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8808730
• N-(4-(1-Methyl-1H-pyrazol-4-yl)benzyl)cycloheptanamine
• N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine
• Cycloheptyl-[4-(1-methyl-1H-pyrazol-4-yl)-benzyl]-amine, 95%
• 179055-58-4
• Cycloheptyl-[4-(1-methyl-1H-pyrazol-4-yl)-benzyl]-amine
• MFCD34168971

• Inchi： 1S/C18H25N3/c1-21-14-17(13-20-21)16-10-8-15(9-11-16)12-19-18-6-4-2-3-5-7-18/h8-11,13-14,18-19H,2-7,12H2,1H3
• InChI Key： LTZGOHXHUWYLIQ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C2C=NN(C)C=2)=CC=1)C1CCCCCC1

Computed Properties

• Exact Mass: 283.204847810g/mol
• Monoisotopic Mass: 283.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.8Ų

Additional information on N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine

N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine (CAS No. 179055-58-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine (CAS No. 179055-58-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cycloheptanamines and is characterized by a cycloheptane ring linked to a substituted benzene ring through a methylene bridge. The presence of a 1-methylpyrazol-4-yl group further enhances its chemical diversity and biological activity.

The molecular formula of N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine is C₁₈H₂₃N₃, and its molecular weight is approximately 277.39 g/mol. The compound exhibits a high degree of structural rigidity, which is crucial for its binding interactions with various biological targets. The cycloheptane ring provides conformational stability, while the pyrazole moiety contributes to its pharmacological activity by interacting with specific receptors or enzymes.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine. One of the most promising areas of investigation is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine to selectively bind to specific GPCRs makes it a valuable lead compound for the development of novel drugs targeting these receptors.

Studies have shown that N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine exhibits potent agonist activity at certain GPCRs, such as the serotonin 5-HT_2A receptor. This receptor is involved in regulating mood, cognition, and perception, making it a potential target for the treatment of psychiatric disorders like depression and anxiety. Additionally, the compound has been found to have antagonist properties at other GPCRs, such as the adenosine A_2A receptor, which is implicated in neurodegenerative diseases like Parkinson's disease.

Beyond its interactions with GPCRs, N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In conclusion, N-[[4-(1-methylpyrazol-4-yl)phenyl]methyl]cycloheptanamine (CAS No. 179055-58-4) represents an intriguing compound with diverse biological activities and potential therapeutic applications. Its unique structural features and selective binding properties make it a promising lead for the development of novel drugs targeting GPCRs and other biological targets. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.